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Compound of Interest

Compound Name: All-bond 2

Cat. No.: B1171729 Get Quote

This technical guide provides a detailed overview of the material safety data for the

components of the All-Bond 2 dental adhesive system. The information is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

application. All quantitative data from the Material Safety Data Sheets (MSDS), also known as

Safety Data Sheets (SDS), have been summarized into tables for clear comparison.

Additionally, a diagram illustrating the general application workflow is provided.

Safety Data Summary
The All-Bond 2 system consists of four main liquid components: Primer A, Primer B, D/E

(Dentin/Enamel) Bonding Resin, and Pre-Bond Resin. Each component has distinct physical

and chemical properties, as well as specific handling and safety precautions. The following

tables summarize the key quantitative safety data for each component.

Table 1: Physical and Chemical Properties of All-Bond 2 Primer A
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Property Value

Appearance Colorless liquid

Odor Acetone-like

Flash Point -17°C (closed cup)

Boiling Point 56°C

Specific Gravity 0.79 g/cm³

Data sourced from All-Bond 2 Primer A Safety Data Sheet.[1]

Table 2: Physical and Chemical Properties of All-Bond 2 Primer B

Property Value

Appearance Colorless to light yellow liquid

Odor Ester-like

Flash Point -17°C (closed cup)

Boiling Point 56.5°C

pH 5 - 6 (at 20°C)

LD50 Oral Rat 5800 mg/kg (for Acetone component)

LC50 Inhalation Rat 76 mg/l (4h, for Acetone component)

Data sourced from All-Bond 2 Primer B Safety Data Sheet.[2]

Table 3: Physical and Chemical Properties of All-Bond 2 D/E Bonding Resin
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Property Value

Appearance Viscous liquid

Odor Acrylic/ester-like

Specific Gravity Not available

Boiling Point >100°C

Flash Point Not available

Data sourced from D/E Resin Safety Data Sheet.

Table 4: Physical and Chemical Properties of All-Bond 2 Pre-Bond Resin

Property Value

Appearance Viscous liquid

Odor Faint acrylic/ester-like

Specific Gravity Not available

Boiling Point >100°C

Flash Point Not available

Data sourced from Pre-Bond Resin Safety Data Sheet.

Experimental Protocols
The provided Material Safety Data Sheets are documents focused on the safe handling of

materials and do not contain detailed experimental protocols for scientific studies. For specific

experimental methodologies and clinical research, it is recommended to consult peer-reviewed

dental and materials science literature. The All-Bond 2 system has been the subject of

numerous studies which can be found in scientific databases.[3]

Application Workflow
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The following diagram illustrates the general workflow for the application of the All-Bond 2
system in a dental restorative procedure. This process is crucial for achieving optimal adhesion

and clinical success.
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Tooth Preparation

All-Bond 2 Application

Restoration

1. Prepare Cavity
Clean with pumice.

2. Etch Enamel & Dentin
15 seconds with 32% H3PO4.

Rinse and leave moist.

3. Mix Primers A & B

4. Apply 5 Coats of Primer Mix
Do not dry between coats.

Air dry for 5-6 seconds after final coat.

5. Light Cure Primer
20 seconds.

6. Mix D/E Resin & Pre-Bond Resin

7. Apply Thin Layer of Resin Mix

8. Light Cure Resin
20 seconds.

9. Place Restorative Composite

Click to download full resolution via product page

All-Bond 2 general application workflow for composite restorations.
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Disclaimer: This guide is for informational purposes only and is not a substitute for the official

Material Safety Data Sheets provided by the manufacturer. Always refer to the most current

SDS for complete and detailed safety information before handling any chemical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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